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Introduction

Mipla, also known as MARCH5 (Membrane Associated Ring-CH-Type Finger 5) or MITOL
(Mitochondrial Ubiquitin Ligase), is a key E3 ubiquitin ligase located on the outer mitochondrial
membrane. It plays a crucial role in maintaining mitochondrial homeostasis by regulating
mitochondrial dynamics, including fission and fusion processes. Mipla is also involved in the
quality control of mitochondrial proteins and has been implicated in innate immune signaling
pathways.[1][2][3][4] The dysregulation of Mipla/MARCHS5 activity is associated with various
diseases, making it an attractive target for therapeutic intervention.

These application notes provide detailed protocols for in vitro assays designed to measure the
E3 ligase activity of Mipla/MARCHS5, enabling the screening of potential inhibitors or activators
and facilitating further research into its biological functions.

Signaling Pathway of Mipla/IMARCHS5 in Innate
Immunity

Mipla/MARCHS is a key regulator of the innate immune response, particularly in the Toll-like
receptor 7 (TLR7) signaling pathway. Upon viral infection, TLR7 activation leads to the
recruitment of TRAF6, an E3 ubiquitin ligase, and TANK, a negative regulator of TRAF6.
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Mipla/MARCHS5 positively regulates TLR7 signaling by catalyzing the K63-linked
polyubiquitination of TANK. This modification attenuates the inhibitory action of TANK on
TRAF6, leading to enhanced NF-kB activation and subsequent expression of pro-inflammatory

genes.[5][6]
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Figure 1. Mipla/MARCHS in the TLR7 signaling pathway.

Experimental Protocols
Protocol 1: In Vitro Auto-Ubiquitination of
Mipla/MARCHS5

This assay determines the intrinsic E3 ligase activity of Mipla/MARCHS5 by measuring its ability

to ubiquitinate itself.

Materials and Reagents:
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e Recombinant human Mipla/MARCHS5 (full-length or catalytic domain)
e Human E1 ubiquitin-activating enzyme (UBA1)

e A panel of human E2 ubiquitin-conjugating enzymes (e.g., UBE2D1, UBE2D2, UBE2D3,
UBE2E1, UBE2L3)

o Wild-type ubiquitin

 Ubiquitination reaction buffer (50 mM Tris-HCI pH 7.5, 100 mM NacCl, 5 mM MgClz, 0.1 mM
DTT)

e ATP solution (10 mM)

e SDS-PAGE loading buffer

e Anti-Mipla/MARCHS5 antibody

 Anti-ubiquitin antibody

e Secondary antibodies conjugated to HRP

e Chemiluminescence substrate

e Purified water

Experimental Workflow:

Figure 2. Workflow for in vitro auto-ubiquitination assay.

Procedure:

e Thaw all recombinant proteins and reagents on ice.

o Prepare the ubiquitination reaction mixture in a microcentrifuge tube on ice as follows:
o Purified water to a final volume of 20 uL

o 10X Ubiquitination reaction buffer: 2 pL
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[e]

10 mM ATP solution: 2 pL (final concentration 1 mM)

o

Recombinant E1 enzyme (1 uM stock): 0.5 pL (final concentration 25 nM)

[¢]

Recombinant E2 enzyme (10 uM stock): 0.5 uL (final concentration 250 nM)

[¢]

Wild-type ubiquitin (100 uM stock): 2 uL (final concentration 10 puM)

[e]

Recombinant Mipla/MARCHS5 (1 uM stock): 2 uL (final concentration 100 nM)

e Mix the components gently by pipetting.
e Incubate the reaction mixture at 37°C for 60-90 minutes.

o Stop the reaction by adding 5 pL of 5X SDS-PAGE loading buffer and boiling at 95°C for 5
minutes.

» Resolve the proteins by SDS-PAGE on a 4-12% gradient gel.
o Transfer the proteins to a PVDF membrane.

o Block the membrane and probe with primary antibodies against Mipla/MARCHS5 and
ubiquitin.

 Incubate with the appropriate HRP-conjugated secondary antibodies.

» Detect the ubiquitinated Mipla/MARCHS5 bands using a chemiluminescence detection
system. A ladder of higher molecular weight bands above the unmodified Mipla/MARCH5
indicates auto-ubiquitination.

Data Presentation:
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Mipla/MARCH5 .
E2 Enzyme L Observations
Ubiquitination

UBE2D1 + Faint laddering observed

Clear laddering of high

UBE2D2 ++ _ _
molecular weight species
Strong laddering, indicating
UBE2D3 +++ o
robust activity
UBE2L3 + Weak auto-ubiquitination
No E2 - No ubiquitination

This is representative data. Actual results may vary.

Protocol 2: In Vitro Substrate Ubiquitination by
Mipla/MARCHS5

This assay measures the ability of Mipla/MARCHS5 to ubiquitinate a known substrate. Several
substrates for Mipla/MARCHS5 have been identified, including Dynamin-related protein 1
(Drpl), Mitofusin 1/2 (Mfn1/2), Mitochondrial fission factor (Mff), and TANK.[1][3][5][6] This
protocol uses recombinant Drpl as an example substrate.

Materials and Reagents:

 All reagents from Protocol 1

e Recombinant human Drpl protein
e Anti-Drpl antibody

Experimental Workflow:
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Figure 3. Workflow for substrate ubiquitination assay.
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Procedure:

e Follow steps 1 and 2 from Protocol 1, adding the substrate to the reaction mixture. A typical
reaction setup is as follows:

o Purified water to a final volume of 20 pL

o 10X Ubiquitination reaction buffer: 2 uL

o 10 mM ATP solution: 2 uL

o Recombinant E1 enzyme (1 pM stock): 0.5 pL

o Recombinant E2 enzyme (e.g., UBE2D3, 10 uM stock): 0.5 pL

o Wild-type ubiquitin (100 uM stock): 2 pL

o Recombinant Drpl (5 uM stock): 2 L (final concentration 500 nM)

o Recombinant Mipla/MARCHS5 (1 pM stock): 1 pL (final concentration 50 nM)
 Include a negative control reaction without Mipla/MARCHS5.
 Incubate the reaction mixture at 37°C for 60-90 minutes.
o Stop the reaction and prepare samples for SDS-PAGE as described in Protocol 1.
o Perform SDS-PAGE and Western blotting.

e Probe the membrane with an anti-Drp1 antibody to detect ubiquitinated forms of the
substrate, which will appear as a ladder of higher molecular weight bands.

Data Presentation:
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Component Drpl Ubiquitination Expected Result
) High molecular weight ladder
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- Mipla/MARCH5
Drpl
- ATP - No ubiquitination
- E1 Enzyme - No ubiquitination
- E2 Enzyme - No ubiquitination

This is representative data. Actual results may vary.

Protocol 3: Determination of Ubiquitin Chain Linkage
Specificity

Mipla/MARCHS5 has been reported to assemble both K48- and K63-linked polyubiquitin chains.
[2][5][6] This protocol uses ubiquitin mutants to determine the type of polyubiquitin chains
formed by Mipla/MARCHS5 on a substrate.

Materials and Reagents:

 All reagents from Protocol 2

 Ubiquitin mutants:
o K48-only ubiquitin (all lysines except K48 are mutated to arginine)
o K63-only ubiquitin (all lysines except K63 are mutated to arginine)
o KO (lysine-less) ubiquitin (all lysines are mutated to arginine)

Procedure:

o Set up parallel ubiquitination reactions as described in Protocol 2.

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b3025821?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7312067/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3098239/
https://journals.plos.org/plospathogens/article?id=10.1371/journal.ppat.1002057
https://www.benchchem.com/product/b3025821?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

 In separate reactions, replace wild-type ubiquitin with:

o

Wild-type ubiquitin (positive control)

[¢]

K48-only ubiquitin

o

K63-only ubiquitin

[e]

KO ubiquitin (negative control for chain formation)

¢ Incubate the reactions and perform SDS-PAGE and Western blotting as described
previously.

» Analyze the Western blot for the formation of polyubiquitin chains on the substrate in the
presence of the different ubiquitin mutants.

Data Presentation:

L Substrate )
Ubiquitin Mutant o Interpretation
Polyubiquitination

Wild-Type +++ Polyubiquitination occurs

Mipla/MARCHS5 forms K48-

K48-only ++ _ .
linked chains
Mipla/MARCHS5 forms K63-
K63-only +++ ] )
linked chains
No polyubiquitin chain
KO (lysine-less) - formation (only mono-

ubiquitination possible)

This is representative data and suggests that Mipla/MARCHS5 can form both K48- and K63-
linked chains in vitro.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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